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Compound of Interest

Compound Name: Eduline

Cat. No.: B189076 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Eduline (6-methoxy-1-methyl-2-phenyl-4(1H)-quinolinone) is a quinoline alkaloid found in a

variety of plant species, including Skimmia japonica, Casimiroa edulis, and Orixa japonica.[1]

As a member of the quinolone class of compounds, which are known for their diverse biological

activities, the accurate detection and quantification of Eduline are crucial for phytochemical

analysis, drug discovery, and metabolic studies. Mass spectrometry (MS), coupled with

chromatographic separation techniques such as Gas Chromatography (GC) and Liquid

Chromatography (LC), offers a highly sensitive and specific method for the analysis of Eduline
in complex matrices.

These application notes provide an overview of the mass spectrometric properties of Eduline
and generalized protocols for its analysis.

Data Presentation: Mass Spectrometric Data for
Eduline
The following table summarizes the key mass spectrometric information for Eduline, which is

essential for its identification and quantification.
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Parameter Value Source

Chemical Formula C₁₇H₁₅NO₂ [2]

Molecular Weight 265.31 g/mol [2]

Exact Mass 265.110279 g/mol [2]

CAS Registry Number 6878-08-6 [2]

Primary MS Type
Gas Chromatography-Mass

Spectrometry (GC-MS)
[2]

Major Fragment Ions (m/z)

Due to licensing restrictions, a

full list of fragment ions is not

available in the public domain.

However, analysis would

typically involve monitoring the

molecular ion and

characteristic fragment ions for

confident identification.

Experimental Protocols
The following are generalized protocols for the extraction and mass spectrometric analysis of

quinoline alkaloids, like Eduline, from plant materials. These should be considered as a

starting point and may require optimization for specific research needs.

Protocol 1: Extraction of Eduline from Plant Material
This protocol outlines a general procedure for the extraction of alkaloids from plant tissues.

Materials:

Dried and powdered plant material (e.g., leaves, roots)

Methanol (MeOH)

Chloroform (CHCl₃)
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Ammonia solution (25%)

Anhydrous sodium sulfate (Na₂SO₄)

Rotary evaporator

Filter paper

Procedure:

Moisten the powdered plant material with a 10% ammonia solution.

Extract the moistened material with a mixture of chloroform and methanol (ratio may need

optimization, e.g., 3:1 v/v) at room temperature for 24-48 hours with occasional shaking.

Filter the extract and concentrate the filtrate under reduced pressure using a rotary

evaporator.

The resulting crude extract can be further purified using techniques like column

chromatography if necessary, or directly prepared for MS analysis.

Protocol 2: GC-MS Analysis of Eduline
This protocol is suitable for the analysis of thermally stable and volatile compounds like

Eduline.

Instrumentation:

Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

Capillary column suitable for alkaloid analysis (e.g., DB-5ms or equivalent)

GC Conditions (Example):

Injector Temperature: 250 °C

Oven Temperature Program:

Initial temperature: 100 °C, hold for 2 min
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Ramp: 10 °C/min to 280 °C

Hold: 10 min at 280 °C

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

Injection Volume: 1 µL

MS Conditions (Example):

Ionization Mode: Electron Ionization (EI) at 70 eV

Source Temperature: 230 °C

Quadrupole Temperature: 150 °C

Scan Range: m/z 50-500

Protocol 3: LC-MS/MS Analysis of Eduline
This protocol is ideal for the analysis of Eduline in complex mixtures and for high-sensitivity

quantification.

Instrumentation:

Liquid Chromatograph coupled to a Tandem Mass Spectrometer (LC-MS/MS)

Reversed-phase C18 column (e.g., 2.1 mm x 100 mm, 2.6 µm)

LC Conditions (Example):

Mobile Phase A: Water with 0.1% formic acid

Mobile Phase B: Acetonitrile with 0.1% formic acid

Gradient:

0-2 min: 5% B
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2-15 min: 5-95% B

15-18 min: 95% B

18-18.1 min: 95-5% B

18.1-22 min: 5% B

Flow Rate: 0.3 mL/min

Injection Volume: 5 µL

MS/MS Conditions (Example):

Ionization Mode: Electrospray Ionization (ESI), Positive

Capillary Voltage: 3.5 kV

Source Temperature: 120 °C

Desolvation Temperature: 350 °C

Collision Gas: Argon

Scan Mode: Multiple Reaction Monitoring (MRM) - requires selection of precursor and

product ions for Eduline.

Visualizations
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Caption: General experimental workflow for the analysis of Eduline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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